Cas no 2227708-28-1 ((3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• CAS No: 2227708-28-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6341200
• PubChem ID: 165615834
• Update Time: 2025-05-26

(3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• 2227708-28-1
• EN300-1816486

• Inchi： 1S/C13H16O3/c14-12(8-13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7,12,14H,1-2,4,6,8H2,(H,15,16)/t12-/m0/s1
• InChI Key： IJRUOQWGPVKIRB-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)O)C1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 2227708-28-1)

(3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 2227708-28-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its specific stereochemistry and the presence of a tetrahydronaphthalene moiety, which confers unique chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, biological activities, and potential applications of this compound.

The molecular structure of (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid is notable for its chiral center at the 3-position of the propanoic acid chain and the tetrahydronaphthalene ring system. The tetrahydronaphthalene ring is a six-membered ring with two double bonds reduced to single bonds, providing a partially saturated structure. This structural feature is crucial for the compound's interactions with biological targets and its potential therapeutic applications.

The synthesis of (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 1-tetralone with an appropriate organometallic reagent followed by hydrolysis to form the carboxylic acid. The stereochemistry at the 3-position can be controlled through asymmetric synthesis techniques such as chiral auxiliaries or catalysts. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process.

Biological studies have revealed that (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid exhibits a range of interesting activities. One of its most notable properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has been shown to inhibit certain kinases and phosphatases, which are key regulators of cell signaling pathways. This makes it a promising candidate for the development of new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic activities, (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines and chemokines in immune cells. This anti-inflammatory effect is particularly relevant in the context of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The potential therapeutic applications of (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid are further supported by preclinical studies in animal models. These studies have shown that the compound can effectively ameliorate disease symptoms and improve outcomes in various disease models. For example, in mouse models of Alzheimer's disease, treatment with this compound has been associated with reduced amyloid-beta plaque formation and improved cognitive function.

Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the effects of (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid. Ongoing studies are focusing on elucidating its molecular targets and signaling pathways involved in its therapeutic effects. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In conclusion, (3S)-3-hydroxy-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 2227708-28-1) is a fascinating compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and potential clinical applications will emerge.